Cas no 1806905-57-6 (3-Bromo-6-(difluoromethyl)-2-fluoropyridine-4-carbonyl chloride)

• Product Name: 3-Bromo-6-(difluoromethyl)-2-fluoropyridine-4-carbonyl chloride
• CAS No: 1806905-57-6
• MF: C₇H₂BrClF₃NO
• MW: 288.449090480804
• CID: 4861657
• Update Time: 2025-05-21

3-Bromo-6-(difluoromethyl)-2-fluoropyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-(difluoromethyl)-2-fluoropyridine-4-carbonyl chloride

• Inchi： 1S/C7H2BrClF3NO/c8-4-2(5(9)14)1-3(6(10)11)13-7(4)12/h1,6H
• InChI Key： VAUOAKNLHFSJQI-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(C(F)F)C=C1C(=O)Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• XLogP3: 3.1
• Topological Polar Surface Area: 30

Additional information on 3-Bromo-6-(difluoromethyl)-2-fluoropyridine-4-carbonyl chloride

3-Bromo-6-(difluoromethyl)-2-fluoropyridine-4-carbonyl chloride (CAS 1806905-57-6): A Versatile Fluorinated Pyridine Derivative for Modern Chemistry

The 3-Bromo-6-(difluoromethyl)-2-fluoropyridine-4-carbonyl chloride (CAS 1806905-57-6) represents a highly specialized fluorinated pyridine derivative that has gained significant attention in pharmaceutical and agrochemical research. This polyhalogenated pyridine building block combines multiple reactive sites with unique electronic properties, making it particularly valuable for the synthesis of complex molecules. The presence of both bromine and fluorine substituents on the pyridine ring creates distinctive reactivity patterns that synthetic chemists can exploit for selective transformations.

Recent interest in fluorinated heterocyclic compounds has surged due to their importance in drug discovery, with approximately 30% of newly approved pharmaceuticals containing fluorine atoms. The 3-Bromo-6-(difluoromethyl)-2-fluoropyridine-4-carbonyl chloride offers three points of diversification (bromine, difluoromethyl, and acid chloride functionalities), making it an ideal intermediate for structure-activity relationship (SAR) studies. Researchers frequently search for "fluoropyridine derivatives for medicinal chemistry" and "halogenated pyridine building blocks," reflecting the growing demand for such specialized reagents.

The molecular structure of 3-Bromo-6-(difluoromethyl)-2-fluoropyridine-4-carbonyl chloride features several notable characteristics. The electron-withdrawing nature of the fluorine atoms significantly influences the electronic distribution across the pyridine ring, affecting both its reactivity and the physicochemical properties of derived compounds. This makes it particularly valuable for creating molecules with enhanced metabolic stability and membrane permeability - two critical factors in drug development. Current trends in pharmaceutical research emphasize the importance of "metabolically stable fluorinated compounds" and "improving drug-like properties through fluorination," areas where this compound shows particular promise.

In synthetic applications, the carbonyl chloride group at the 4-position serves as a highly reactive handle for amide bond formation or other nucleophilic substitution reactions. This functionality, combined with the bromine atom at the 3-position, allows for sequential cross-coupling strategies that are frequently explored in modern drug discovery programs. The compound's versatility answers common search queries like "multifunctional pyridine intermediates" and "sequential cross-coupling of halogenated pyridines," demonstrating its relevance to current synthetic challenges.

The difluoromethyl group at the 6-position introduces additional interesting properties. As a bioisostere for various functional groups, the CF2H moiety can modulate lipophilicity, hydrogen bonding capacity, and metabolic stability. This aligns with growing interest in "fluorine in drug design" and "rational fluorination strategies," topics that dominate recent medicinal chemistry literature. The strategic placement of fluorine atoms in this compound makes it particularly valuable for addressing these research needs.

From a commercial perspective, 3-Bromo-6-(difluoromethyl)-2-fluoropyridine-4-carbonyl chloride has seen increasing demand from contract research organizations and pharmaceutical companies engaged in fluorine chemistry. Market analysis reveals growing searches for "custom fluorinated building blocks" and "specialty pyridine derivatives," reflecting broader industry trends toward more complex and tailored synthetic intermediates. The compound's unique combination of functionalities positions it well to meet these evolving market needs.

Handling and storage of 3-Bromo-6-(difluoromethyl)-2-fluoropyridine-4-carbonyl chloride require standard precautions for acid chlorides and halogenated compounds. While not classified as hazardous under most regulatory frameworks, proper laboratory practices should be followed. This includes using appropriate personal protective equipment and working in well-ventilated areas - considerations that address common safety-related search queries about "handling reactive pyridine derivatives" in research settings.

The synthetic utility of 3-Bromo-6-(difluoromethyl)-2-fluoropyridine-4-carbonyl chloride extends to multiple reaction types. The bromine atom can participate in various cross-coupling reactions (Buchwald-Hartwig, Suzuki-Miyaura, etc.), while the acid chloride enables rapid derivatization through reactions with nucleophiles. This dual reactivity answers frequent search questions about "multifunctional heterocyclic intermediates" and "strategies for parallel derivatization" in combinatorial chemistry approaches.

Analytical characterization of 3-Bromo-6-(difluoromethyl)-2-fluoropyridine-4-carbonyl chloride typically involves NMR spectroscopy (particularly ¹⁹F NMR for the difluoromethyl group), mass spectrometry, and HPLC purity analysis. These analytical considerations respond to common technical queries about "characterization of fluorinated pyridines" and "quality control for heterocyclic building blocks," providing valuable information for researchers evaluating this compound for their projects.

Looking forward, the applications of 3-Bromo-6-(difluoromethyl)-2-fluoropyridine-4-carbonyl chloride are likely to expand as fluorination strategies continue to evolve in medicinal chemistry. With increasing interest in "next-generation fluorinated pharmaceuticals" and "sustainable fluorination methods," this compound offers researchers a versatile platform for innovation. Its unique combination of substituents provides multiple vectors for structural modification, making it a valuable tool for addressing current challenges in drug discovery and materials science.